3-(4-aminophenyl)-N-cyclopropylpropanamide

• IUPAC Name: 3-(4-aminophenyl)-N-cyclopropylpropanamide
• InChI: InChI=1S/C12H16N2O/c13-10-4-1-9(2-5-10)3-8-12(15)14-11-6-7-11/h1-2,4-5,11H,3,6-8,13H2,(H,14,15)
• InChI Key: ZFQIJCPXBCHLEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=CC=C(C=C2)N
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID50363657
• Molecular Weight: 204.27 g/mol
• CAS RN: 698992-37-9

Description

3-(4-Aminophenyl)-N-cyclopropylpropanamide, also known as ACPA, is a cyclic amide derivative of the amino acid phenylalanine. It is a synthetic compound that has been studied extensively for its potential applications in various scientific fields. ACPA has been used as a reagent in various laboratory experiments and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation

Advanced Oxidation Processes (AOPs) have been extensively researched for the degradation of various compounds, including pharmaceuticals like acetaminophen, highlighting their potential for environmental remediation and the study of degradation pathways and by-products. Such processes could be relevant in the study of "3-(4-aminophenyl)-N-cyclopropylpropanamide" for understanding its environmental impact and degradation mechanisms (Qutob et al., 2022).

Synthetic Opioid Research

Research on non-fentanil novel synthetic opioids, including the chemistry and pharmacology of N-substituted benzamides and acetamides, offers insights into the medical and pharmacological potential of related compounds. This might suggest avenues for the exploration of "this compound" in similar contexts (Sharma et al., 2018).

Biomarker Analysis for Cancer Assessment

Studies on biomarkers like N-deoxyguanosine-C8-4-aminobiphenyl have contributed significantly to the assessment of cancer risk, utilizing compounds related to 4-aminophenyl structures. Research into such biomarkers can inform the development and application of "this compound" in oncology or toxicology (Chen et al., 2018).

Dietary Content and Toxicity Reduction

Efforts to reduce the dietary content and toxicity of compounds such as acrylamide could be analogous to safety and toxicity studies necessary for "this compound," especially regarding its handling, use, and potential for human exposure (Friedman et al., 2003).

Pharmacological Reviews

Pharmacological reviews of existing drugs provide comprehensive insights into drug mechanisms, applications, and therapeutic roles, which are crucial in understanding the potential medical applications of new compounds like "this compound" (Luzi & Pozza, 1997).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with proteins involved in the evolutionary cycle of certain pathogens, such asTrypanosoma cruzi .

Mode of Action

It’s suggested that similar compounds may act on the active site of certain receptors, establishing a stable complex with the target . This interaction could lead to changes in the target’s function, potentially inhibiting its activity.

Biochemical Pathways

Similar compounds have been shown to affect the proteins of the evolutionary cycle ofT. cruzi, suggesting that it may interfere with the life cycle of this pathogen .

Pharmacokinetics

Similar compounds have been shown to present an alignment between permeability and hepatic clearance, although they present low metabolic stability . This suggests that the compound may be readily absorbed and metabolized in the body, affecting its bioavailability.

Result of Action

Similar compounds have been shown to inhibit parasite proliferation in infected cell cultures . This suggests that the compound may have potential antiparasitic effects.